Cas no 209002-03-9 (1H-Pyrazole-3-carbaldehyde)
1H-Pyrazole-3-carbaldehyde structure
Product Name:1H-Pyrazole-3-carbaldehyde
CAS No:209002-03-9
MF:C4H4N2O
MW:96.0873603820801
CID:2950323
PubChem ID:12218383
Update Time:2025-04-21
1H-Pyrazole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carbaldehyde
- 1H-pyrazole-5-carbaldehyde
- 1H-Pyrazole-5-carboxaldehyde
- Pyrazole-3-carboxaldehyde
- 1H-Pyrazole-3-carboxaldehyde
- 2H-Pyrazole-3-carbaldehyde
- 3-Pyrazolecarboxaldehyde
- formylpyrazole
- 1H-Pyrazole-3-carbxaldehyde
- 1H-Pyrazole-3-carbaldehyde,dimer
- 3-formylpyrazole
- Pyrazol-3-carbaldehyde
- pyrazole-3-carbaldehyde
- pyrazole aldehyde
- 1H-Pyrazole-3-carbaldehyde, dimer
- pyrazole-5-aldehyde
- carbonyl-1h-pyrazole
- 3-formyl-1H-pyrazole
- pyrazol-3-carboxaldehy
- 1H-Pyrazole-3-carboxaldehyde, dimer (9CI)
- AB25611
- pyrazol-3-carboxaldehyde
- DTXSID10959979
- FP05874
- BCP26854
- AKOS005145964
- 3920-50-1
- AC-14384
- DB-291414
- 1H-pyrazole-5-carbaldehyde pound>>Pyrazole-3-carboxaldehyde
- DTXCID601387849
- 1H-Pyrazole-3-carbaldehyde, AldrichCPR
- EN300-36665
- O10411
- AKOS015854501
- DB-008062
- CS-W004202
- BL001484
- MFCD00129925
- 948552-36-1
- 630-982-1
- GEO-02174
- P2261
- 1-H-Pyrazole-3-carboxaldehyde
- A6568
- Z234896951
- PYRAZOLE-5-CARBALDEHYDE
- STL414653
- 209002-03-9
- GS-5722
- 1H-Pyrazole-5-carbaldehyde, AldrichCPR
-
- Inchi: 1S/C4H4N2O/c7-3-4-1-2-5-6-4/h1-3H,(H,5,6)
- InChI Key: ICFGFAUMBISMLR-UHFFFAOYSA-N
- SMILES: O=CC1=CC=NN1
Computed Properties
- Exact Mass: 96.032362755Da
- Monoisotopic Mass: 96.032362755Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 74.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 45.8
1H-Pyrazole-3-carbaldehyde Related Literature
-
Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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